Cas no 2223053-83-4 (2-(n-Propyl-d7)-thiazole-5-boronic acid pinacol ester)

• Product Name: 2-(n-Propyl-d7)-thiazole-5-boronic acid pinacol ester
• CAS No: 2223053-83-4
• MF: C₁₂H₂₀BNO₂S
• MW: 260.211833953857
• CID: 6809983
• PubChem ID: 133550924
• Update Time: 2025-03-03

2-(n-Propyl-d7)-thiazole-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2223053-83-4
• 2-(n-Propyl-d7)-thiazole-5-boronic acid pinacol ester
• CS-18235

• Inchi： 1S/C12H20BNO2S/c1-6-7-10-14-8-9(17-10)13-15-11(2,3)12(4,5)16-13/h8H,6-7H2,1-5H3/i1D3,6D2,7D2
• InChI Key： ANZITWRXEXTXJH-DDROHRSCSA-N
• SMILES： S1C(C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=NC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 260.1747174Da
• Monoisotopic Mass: 260.1747174Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų